Cas no 25347-09-5 (2-Bromo-4-iodo-1,3,5-trineopentylbenzene)

2-Bromo-4-iodo-1,3,5-trineopentylbenzene structure
25347-09-5 structure
Product Name:2-Bromo-4-iodo-1,3,5-trineopentylbenzene
CAS No:25347-09-5
MF:C21H34BrI
MW:493.303138256073
CID:2661289
Update Time:2023-08-06

2-Bromo-4-iodo-1,3,5-trineopentylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-iodo-1,3,5-trineopentyl-benzene
    • 2-Bromo-4-iodo-1,3,5-trineopentylbenzene
    • Benzene, 2-bromo-4-iodo-1,3,5-trineopentyl-
    • NRKBHOSZPCDHDX-UHFFFAOYSA-N
    • Benzene, 2-bromo-1,3,5-tris(2,2-dimethylpropyl)-4-iodo-
    • 2-Bromo-4-iodo-1,3,5-trineopentylbenzene #
    • Inchi: 1S/C21H34BrI/c1-19(2,3)11-14-10-15(12-20(4,5)6)18(23)16(17(14)22)13-21(7,8)9/h10H,11-13H2,1-9H3
    • InChI Key: NRKBHOSZPCDHDX-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=C(C=1CC(C)(C)C)Br)CC(C)(C)C)CC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Topological Polar Surface Area: 0

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